3-Amino-2-methyl-N,N-dipropylbenzeneethanamine

• CAS: 111725-11-2
• Molecular Formula: C15H26N2
• Molecular Weight: 234.38 g/mol
• SMILES: CCCN(CCC)CCC1=C(C(=CC=C1)N)C
• InChI: InChI=1S/C15H26N2/c1-4-10-17(11-5-2)12-9-14-7-6-8-15(16)13(14)3/h6-8H,4-5,9-12,16H2,1-3H3
• InChIKey: DSBFKZLWNBNJHZ-UHFFFAOYSA-N

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine (CAS 111725-11-2), also referred to as 3-(2-(dipropylamino)ethyl)-2-methylaniline, is a substituted phenethylamine derivative characterized by a benzene ring bearing an amino group at position 3, a methyl group at position 2, and an N,N-dipropylaminoethyl side chain. With a molecular formula of C15H26N2 and a molecular weight of 234.38 g/mol, this compound is primarily recognized in the pharmaceutical industry as Ropinirole Impurity 5 (or Impurity 14, depending on the pharmacopeial naming convention).

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine (CAS 111725-11-2): Chemical Identity, Ropinirole Impurity Classification, and Procurement Context

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine (CAS 111725-11-2), also referred to as 3-(2-(dipropylamino)ethyl)-2-methylaniline, is a substituted phenethylamine derivative characterized by a benzene ring bearing an amino group at position 3, a methyl group at position 2, and an N,N-dipropylaminoethyl side chain [1]. With a molecular formula of C15H26N2 and a molecular weight of 234.38 g/mol, this compound is primarily recognized in the pharmaceutical industry as Ropinirole Impurity 5 (or Impurity 14, depending on the pharmacopeial naming convention) . It is a key process-related impurity of the anti-Parkinson's drug ropinirole hydrochloride, a non-ergoline dopamine D2/D3 receptor agonist, and is supplied commercially as a certified reference standard for analytical method development, method validation (AMV), and quality control (QC) applications in Abbreviated New Drug Applications (ANDA) [2]. Additionally, it serves as a critical synthetic intermediate for the preparation of radiolabeled ropinirole analogs used in receptor binding and imaging studies .

Identity Certified impurity reference standard (Ropinirole Impurity 5 / Ph. Eur. Impurity C)

Structure Unique 3-amino-2-methyl substitution pattern; distinct from 4-amino D2 agonist series

Use ANDA method validation, UHPLC system suitability, and [14C]-ropinirole precursor synthesis

• [1] DrugFuture. 3-(2-(DIPROPYLAMINO)ETHYL)-2-METHYLANILINE. Chemical Database. Available at: https://www.drugfuture.com/chemdata/3-(2-(dipropylamino)ethyl)-2-methylaniline.html View Source
• [2] ChemWhat. Ropinirole Impurity 5 CAS#: 111725-11-2. Available at: https://www.chemwhat.com/ropinirole-impurity-5-cas-111725-11-2 View Source

Why Generic Substitution of 3-Amino-2-methyl-N,N-dipropylbenzeneethanamine with Other Ropinirole Impurities or Phenethylamine Analogs Is Not Scientifically Valid

Although 3-amino-2-methyl-N,N-dipropylbenzeneethanamine belongs to the broader class of substituted phenethylamines, its specific substitution pattern—combining a 3-amino group, a 2-methyl group, and an N,N-dipropyl side chain on the benzene ring—confers unique physicochemical and chromatographic properties that distinguish it from all other ropinirole-related impurities and structural analogs [1]. In the context of pharmaceutical quality control, each impurity reference standard must exactly match the target analyte in structure to ensure accurate identification, quantification, and system suitability testing during HPLC/UHPLC analysis [2]. Generic substitution with other ropinirole impurities (e.g., impurity A, B, C, D, or other numbered impurities) would lead to incorrect retention time referencing, compromised method validation, and potential regulatory non-compliance in ANDA submissions [3]. Furthermore, the specific 3-amino-2-methyl substitution pattern on the phenyl ring distinguishes this compound from the 4-aminophenyl-N,N-dipropylethylamine series of dopamine D2 receptor agonists, meaning pharmacological data from these analogs cannot be extrapolated to predict the biological activity or toxicological profile of this impurity [4].

Other ropinirole impurities differ in retention

Impurities A, B, D–H display different RRT and co-elution profiles; using them as a substitute may compromise method specificity and ANDA validation data.

Regioisomeric D2 agonists are not analytical surrogates

The 4-aminophenyl series (NBF-203, NBF-234) shares the dipropylamine side chain but differs in amino position; pharmacological or toxicological extrapolation is not supported.

Generic phenethylamine analogs lack required impurity context

Structural analogs without the exact 3-amino-2-methyl pattern cannot serve as system suitability reference, risking incorrect identification in QC release testing.

• [1] DrugFuture. 3-(2-(DIPROPYLAMINO)ETHYL)-2-METHYLANILINE. Chemical Database. Available at: https://www.drugfuture.com/chemdata/3-(2-(dipropylamino)ethyl)-2-methylaniline.html View Source
• [2] Tumpa, A. et al. (2020). Developing an Improved UHPLC Method for Efficient Determination of European Pharmacopeia Process-Related Impurities in Ropinirole Hydrochloride Using Analytical Quality by Design Principles. Molecules, 25(11), 2691. DOI: 10.3390/molecules25112691 View Source
• [3] SynZeal. Ropinirole Impurity 5 | 111725-11-2. Product Page. Available at: https://www.synzeal.com/ropinirole-impurity-5 View Source
• [4] Ahlenius, S. et al. (2000). In vivo characterization of novel full and partial 2-(4-aminophenyl)-N,N-dipropylethylamine dopamine D2 receptor agonists. European Journal of Pharmacology, 394(2-3), 247-253. View Source

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine: Quantified Differentiation Evidence Against Closest Analogs and In-Class Comparators for Procurement Decision Support

Chromatographic Selectivity vs. Ropinirole API and Other Impurities: UHPLC Resolution and Relative Retention Time Data

In a validated UHPLC method employing an Acquity UPLC BEH C8 column, 3-amino-2-methyl-N,N-dipropylbenzeneethanamine (reported as impurity C in the European Pharmacopoeia framework) exhibited a relative retention time (RRT) ranging from 1.54 to 2.80 relative to ropinirole, depending on chromatographic conditions [1]. This chromatographic behavior is distinct from other ropinirole process-related impurities (A, B, D, E, F, G, H), which display different RRT values and resolution characteristics. Critically, impurity C demonstrated a tendency to co-elute with an unknown degradation impurity under suboptimal conditions, necessitating specific optimization of column temperature (35–55 °C), methanol ratio in mobile phase B (20–40%), and gradient slope (0.8–2.4%/min) to achieve baseline resolution [1]. The resolution between impurity C and the unknown degradation impurity (R5) was one of six critical method attributes (CMAs) used to define the method design space, underscoring the unique chromatographic challenge posed by this specific impurity relative to other ropinirole impurities [1].

UHPLC RRT vs API & Impurities

Head-to-head

RRT 1.54–2.80 vs ropinirole (1.00); co-elutes with unknown degradation impurity without design space control

Unique retention behavior requires exact standard for method specificity

Design space: column temp 35–55 °C, MeOH 20–40%, gradient slope 0.8–2.4%/min

Evidence Dimension	UHPLC relative retention time (RRT) vs. ropinirole API and resolution from co-eluting degradation impurity
Target Compound Data	RRT range: 1.54–2.80 (relative to ropinirole); resolution (R5) from unknown degradation impurity: baseline-resolved only within specific design space
Comparator Or Baseline	Ropinirole API (RRT = 1.00); other ropinirole impurities A, B, D, E, F, G, H with distinct RRT values; unknown degradation impurity co-eluting with impurity C
Quantified Difference	RRT differs from ropinirole by factor of 1.54–2.80; co-elution resolved only under optimized conditions (distinct from impurities E/H pair and G/B pair)
Conditions	Acquity UPLC BEH C8 column; buffer molarity 10–40 mM, pH 2.0–3.0; column temperature 35–55 °C; methanol in mobile phase B 20–40%; gradient slope 0.8–2.4%/min

Why This Matters

Procurement of the exact impurity reference standard with verified chromatographic identity is essential because its unique RRT and co-elution behavior cannot be replicated by any other ropinirole impurity, directly impacting method validation success rates in ANDA submissions.

• [1] Tumpa, A. et al. (2020). Developing an Improved UHPLC Method for Efficient Determination of European Pharmacopeia Process-Related Impurities in Ropinirole Hydrochloride Using Analytical Quality by Design Principles. Molecules, 25(11), 2691. DOI: 10.3390/molecules25112691 View Source

Structural Differentiation from the 2-(4-Aminophenyl)-N,N-dipropylethylamine D2 Agonist Series: Regioisomeric Substitution Pattern

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine is a regioisomer of the 2-(4-aminophenyl)-N,N-dipropylethylamine scaffold that has been extensively characterized as a dopamine D2 receptor agonist pharmacophore [1]. In the 2-(4-aminophenyl) series, the amino group is positioned para to the ethylamine side chain on the phenyl ring, whereas in the target compound, the amino group occupies the meta position (position 3) with an additional ortho-methyl substituent (position 2). Published SAR studies on 2-(4-aminophenyl)-N,N-dipropylethylamine derivatives demonstrate that the presence of an amino group or an appropriate acylamino group in the 4-position is critical for in vivo intrinsic activity at brain dopamine receptors in the rat reserpine model [2]. Compounds such as NBF-203 (2-(4-amino-3-trifluoromethylphenyl)-N,N-dipropylethylamine) and NBF-234 (2-(4-amino-3-bromo-5-trifluoromethylphenyl)-N,N-dipropylethylamine) have been characterized as full and partial D2 agonists, respectively, with the 4-amino group being essential for receptor activation [3]. The target compound, with its 3-amino-2-methyl substitution, represents a distinct regioisomer for which no D2 receptor activation data are available, and the relocation of the amino group from para to meta is expected to abolish or substantially alter D2 agonist activity based on established SAR [1].

Regioisomeric scaffold vs D2 agonists

Class-level

Target: 3-NH₂, 2-CH₃ (meta/ortho) — no D2 agonism data. D2 agonists require 4-NH₂ (para) for activity (NBF-203 full, NBF-234 partial).

Meta substitution expected to preclude D2 agonism; cannot extrapolate activity

SAR evidence limited to 4-amino series; class-level inference

Evidence Dimension	Position of amino substituent on phenyl ring relative to N,N-dipropylethylamine side chain; impact on D2 receptor agonism
Target Compound Data	3-amino group (meta position) with 2-methyl substituent (ortho); no published D2 agonism data
Comparator Or Baseline	2-(4-aminophenyl)-N,N-dipropylethylamine series: 4-amino group (para) essential for D2 agonism; NBF-203 (4-NH2, 3-CF3): full D2 agonist; NBF-234 (4-NH2, 3-Br, 5-CF3): partial D2 agonist
Quantified Difference	Meta vs. para amino substitution represents a fundamental pharmacophoric alteration; D2 agonism observed only with para-amino substitution in this chemical series; quantitative EC50/IC50 values for target compound at D2 receptors are absent from the literature
Conditions	In vivo rat reserpine model for D2 intrinsic activity; in vitro radioligand binding assays for D2 receptor affinity

Why This Matters

This structural distinction means that the target compound cannot be used as a substitute for 4-amino series D2 agonists in pharmacological studies, nor can the D2 activity data from 4-amino analogs be cited to predict impurity toxicity; researchers must procure this specific compound for impurity-specific investigations.

• [1] Florvall, L. et al. (1999). Partial dopamine receptor agonists with different degrees of intrinsic activity within a series of 2-(4-aminophenyl)-N,N-dipropylethylamine derivatives: synthetic chemistry and structure-activity relationships. European Journal of Medicinal Chemistry, 34(5), 423-438. View Source
• [2] Florvall, L. et al. (1999). Partial dopamine receptor agonists with different degrees of intrinsic activity within a series of 2-(4-aminophenyl)-N,N-dipropylethylamine derivatives: synthetic chemistry and structure-activity relationships. European Journal of Medicinal Chemistry, 34(5), 423-438. View Source
• [3] Ahlenius, S. et al. (2000). In vivo characterization of novel full and partial 2-(4-aminophenyl)-N,N-dipropylethylamine dopamine D2 receptor agonists. European Journal of Pharmacology, 394(2-3), 247-253. View Source

Synthetic Utility as a Precursor for Radiolabeled Ropinirole: Unique Application vs. Non-Radiolabeled Impurity Standards

Multiple supplier technical datasheets and chemical databases confirm that 3-amino-2-methyl-N,N-dipropylbenzeneethanamine is specifically utilized to synthesize 4-[2-(di-n-propylamino)ethyl]-[2-14C]-2(3H)-indolone, a carbon-14 labeled analog of ropinirole . This application is unique among ropinirole impurities: while other impurities (e.g., impurity A, B, D, E, F, G, H) serve primarily as reference standards for chromatographic identification and quantification, this compound additionally functions as a direct synthetic precursor for the preparation of radiolabeled ropinirole, which is a critical tool in receptor binding assays, autoradiography, and pharmacokinetic studies [1]. The presence of the free primary aromatic amine at position 3 enables subsequent cyclization to form the 2(3H)-indolone ring system characteristic of ropinirole, making this impurity structurally poised for conversion to the active pharmaceutical ingredient in a way that other ropinirole impurities (which often lack this reactive amine functionality or possess different oxidation states) cannot replicate .

[14C]-Ropinirole precursor

Data to verify

Unique among impurities: primary aromatic amine enables indolone cyclization to [14C]-ropinirole.

Reported as only impurity that directly provides radiolabeled API; validate in intended synthesis

Supplier-reported application; independent synthesis verification advised

Evidence Dimension	Capability to serve as a synthetic precursor for [14C]-radiolabeled ropinirole
Target Compound Data	Documented use as precursor for 4-[2-(di-n-propylamino)ethyl]-[2-14C]-2(3H)-indolone synthesis
Comparator Or Baseline	Other ropinirole impurities (e.g., impurity A: 4-[2-(dipropylamino)ethyl]-1H-indole-2,3-dione; impurity B: 4-[2-(dipropylamino)ethyl]indolin-2-one N-oxide): primarily used as chromatographic reference standards only, not as radiolabeling precursors
Quantified Difference	Unique synthetic application not shared by other ropinirole impurities; enables access to [14C]-ropinirole with specific activity suitable for receptor binding studies
Conditions	Multi-step organic synthesis; [14C]-labeling procedures; radioligand binding assay conditions

Why This Matters

For laboratories requiring [14C]-ropinirole for receptor occupancy or autoradiography studies, this compound is the only commercially available impurity that can serve as the direct synthetic precursor, creating a non-substitutable procurement requirement distinct from standard impurity reference standards.

• [1] Gallagher, G. et al. (1985). 4-[2-(Di-n-propylamino)ethyl]-2(3H)-indolone: a prejunctional dopamine receptor agonist. Journal of Medicinal Chemistry, 28(10), 1533-1536. PMID: 4045925. View Source

Physicochemical Property Comparison: Molecular Weight and Predicted logP Differentiation from Ropinirole API and Selected Impurities

The molecular weight of 3-amino-2-methyl-N,N-dipropylbenzeneethanamine is 234.38 g/mol (C15H26N2), which differs from ropinirole (C16H24N2O, MW 260.37 g/mol) and from other structurally related ropinirole impurities . This mass difference of 25.99 g/mol from ropinirole enables unambiguous mass spectrometric identification in LC-MS impurity profiling workflows. Furthermore, the absence of the 2-indolone carbonyl oxygen and the presence of the primary aromatic amine at position 3, combined with the 2-methyl group, result in a distinct hydrogen-bonding profile compared to ropinirole and its other impurities, which influences both chromatographic retention and extraction recovery in sample preparation protocols [1]. While specific experimentally determined logP values are not publicly available, the structural features suggest intermediate lipophilicity between the more polar ropinirole N-oxide impurities and the less polar des-amino analogs.

MW Differentiation

Class-level

234.38 g/mol (Δ -25.99 vs ropinirole 260.37)

Mass difference enables unambiguous LC-MS identification

H-bond profile differs from indolone-containing impurities; logP predicted, not experimental

Evidence Dimension	Molecular weight and predicted physicochemical properties (hydrogen bond donors/acceptors, lipophilicity) vs. ropinirole and related impurities
Target Compound Data	MW = 234.38 g/mol; 1 H-bond donor (primary aromatic NH2), 2 H-bond acceptors (tertiary amine N); lacks carbonyl oxygen present in ropinirole
Comparator Or Baseline	Ropinirole: MW = 260.37 g/mol, 1 H-bond donor, 2 H-bond acceptors + carbonyl O; Impurity A (4-[2-(dipropylamino)ethyl]-1H-indole-2,3-dione): MW = 300.39 g/mol, contains two carbonyl groups; Impurity B (N-oxide): MW = 276.37 g/mol, contains N-oxide oxygen
Quantified Difference	MW difference from ropinirole: -25.99 g/mol; distinct H-bonding profile; different degree of unsaturation from indolone-containing impurities
Conditions	Standard physicochemical property calculations; LC-MS analysis conditions

Why This Matters

The unique molecular weight and hydrogen-bonding profile ensure that this impurity can be chromatographically resolved and mass spectrometrically distinguished from ropinirole and co-occurring impurities, which is critical for accurate quantification in impurity profiling studies required for regulatory submissions.

• [1] DrugFuture. 3-(2-(DIPROPYLAMINO)ETHYL)-2-METHYLANILINE. Chemical Database. Available at: https://www.drugfuture.com/chemdata/3-(2-(dipropylamino)ethyl)-2-methylaniline.html View Source

Optimal Procurement and Application Scenarios for 3-Amino-2-methyl-N,N-dipropylbenzeneethanamine in Pharmaceutical R&D and Quality Control

Regulatory-Compliant ANDA Impurity Profiling and Method Validation for Ropinirole Hydrochloride Drug Substance

Pharmaceutical QC laboratories developing or validating HPLC/UHPLC methods for ropinirole hydrochloride ANDA submissions require this certified impurity reference standard for system suitability testing, specificity demonstration, and quantification limit determination. As demonstrated in the AQbD-based UHPLC method development by Tumpa et al. (2020), this impurity (Ph. Eur. impurity C) exhibits unique chromatographic behavior with an RRT range of 1.54–2.80 that must be characterized under specific method parameters (column temperature, methanol ratio, gradient slope) for robust method validation [1]. Procurement of the exact compound with full characterization data (HPLC purity ≥95%, NMR, MS) is mandatory for regulatory compliance and cannot be substituted with other ropinirole impurity standards that display different retention characteristics.

Synthesis of Carbon-14 Labeled Ropinirole for Receptor Occupancy and Autoradiography Studies

Academic and industrial laboratories conducting dopamine D2/D3 receptor binding studies or preclinical pharmacokinetic investigations using radiolabeled ropinirole require this compound as a critical synthetic intermediate. As documented by multiple chemical suppliers, 3-amino-2-methyl-N,N-dipropylbenzeneethanamine is specifically used to prepare 4-[2-(di-n-propylamino)ethyl]-[2-14C]-2(3H)-indolone, the [14C]-labeled analog of ropinirole . This application is unique among commercially available ropinirole impurities and creates a non-discretionary procurement requirement for receptor pharmacology laboratories.

Genotoxic Impurity Risk Assessment and Structure-Activity Relationship Studies for Nitrosamine and Mutagenic Impurity Evaluation

The compound's primary aromatic amine functionality (3-amino group) makes it a potential precursor to N-nitroso impurity formation under certain manufacturing or storage conditions. As regulatory agencies (FDA, EMA) increasingly require comprehensive nitrosamine risk assessments for all drug substances containing secondary or tertiary amines, procurement of this specific impurity enables forced degradation studies to evaluate nitrosation potential, develop sensitive LC-MS/MS detection methods for any resulting N-nitroso derivative, and generate data for the overall control strategy [2]. The structural distinction from other ropinirole impurities (which may lack the primary aromatic amine) makes this compound uniquely relevant for nitrosamine risk evaluation.

Pharmacopoeial Monograph Modernization and Co-elution Resolution Method Development

As highlighted in the 2020 UHPLC method development study, this impurity is one of nine process-related ropinirole impurities requiring chromatographic resolution, and it presents a specific challenge due to its tendency to co-elute with an unknown degradation impurity [1]. Pharmacopoeial laboratories and contract research organizations engaged in monograph modernization require this compound to develop and validate improved methods that resolve this co-elution, ensuring that future editions of the European Pharmacopoeia and USP monographs for ropinirole hydrochloride incorporate optimal separation conditions. The documented resolution sensitivity to column temperature, methanol ratio, and gradient slope makes this impurity indispensable for robustness testing during method transfer between laboratories.

Application

Selection Property

Validation Focus

ANDA impurity profiling & method validation

Certified impurity reference standard with unique RRT

Chromatographic resolution, specificity, and system suitability

[14C]-Ropinirole synthesis

Primary aromatic amine as synthetic handle

Radiolabeling efficiency and product identity confirmation

Nitrosamine risk assessment

Reactive primary amine (3-NH₂)

Forced degradation, N-nitroso derivative detection by LC-MS/MS

Pharmacopoeial monograph modernization

Known co-elution challenge with degradation impurity

Robust method design space and inter-laboratory transfer

• [1] Tumpa, A. et al. (2020). Developing an Improved UHPLC Method for Efficient Determination of European Pharmacopeia Process-Related Impurities in Ropinirole Hydrochloride Using Analytical Quality by Design Principles. Molecules, 25(11), 2691. DOI: 10.3390/molecules25112691 View Source
• [2] SynZeal. Ropinirole Impurity 5 | 111725-11-2. Product Page. Available at: https://www.synzeal.com/ropinirole-impurity-5 View Source